N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C13H15N3OS2/c1-4-18-13-16-15-12(19-13)14-11(17)10-6-5-8(2)9(3)7-10/h5-7H,4H2,1-3H3,(H,14,15,17)
• InChI Key: WBUVOZBHZNKKPV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C13H15N3OS2
• Molecular Weight: 293.4 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide, also known as ETB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. ETB belongs to the class of compounds known as thiadiazoles, which have been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide is not fully understood. However, it has been proposed that N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide may exert its biological effects by modulating various signaling pathways, such as the NF-κB and MAPK pathways. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has also been found to induce apoptosis in cancer cells by activating caspase-3 and -9.
Biochemical and Physiological Effects:
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has been found to possess various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in vitro and in vivo. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in vitro and in vivo. In addition, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide in lab experiments is its wide range of biological activities. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has been found to possess anti-inflammatory, antioxidant, and anticancer properties, making it a versatile compound for studying various biological processes. However, one of the limitations of using N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide in lab experiments is its potential toxicity. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has been found to be toxic to some normal cells, and its toxicity may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide. One direction is to investigate the potential of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide as a therapeutic agent for various diseases, such as cancer and inflammation. Another direction is to study the molecular mechanisms underlying the biological effects of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide. Additionally, further studies are needed to evaluate the safety and toxicity of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide in vivo.

Synthesis Methods

The synthesis of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide involves the reaction of 3,4-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 5-ethylthio-1,3,4-thiadiazole-2-amine to form N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide. The purity of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide can be improved by recrystallization.

Scientific Research Applications

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has been extensively studied for its potential applications in biomedical research. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo.